Cas no 1323140-63-1 ((Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide)

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide structure
1323140-63-1 structure
Product Name:(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide
CAS No:1323140-63-1
MF:C22H23ClN2O2
MW:382.883224725723
MDL:MFCD29037396
CID:2600922
PubChem ID:56659815
Update Time:2025-04-21

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide
    • AK173104
    • N-[(Z)-1-chloro-1-(4-methylphenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
    • AKOS025395835
    • Benzamide, N-[(1Z)-2-chloro-2-(4-methylphenyl)-1-(1-piperidinylcarbonyl)ethenyl]-
    • DS-8220
    • MFCD29037396
    • N-[(Z)-2-chloro-1-(piperidine-1-carbonyl)-2-(p-tolyl)vinyl]benzamide
    • 1323140-63-1
    • YCC14063
    • CHEMBL1807366
    • MDL: MFCD29037396
    • Inchi: 1S/C22H23ClN2O2/c1-16-10-12-17(13-11-16)19(23)20(22(27)25-14-6-3-7-15-25)24-21(26)18-8-4-2-5-9-18/h2,4-5,8-13H,3,6-7,14-15H2,1H3,(H,24,26)/b20-19-
    • InChI Key: GLOWHFXTBJUAAU-VXPUYCOJSA-N
    • SMILES: Cl/C(/C1C=CC(C)=CC=1)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 382.1448057g/mol
  • Monoisotopic Mass: 382.1448057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Boiling Point: 607.5°C at 760 mmHg

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide Security Information

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(p-tolyl)prop-1-en-2-yl)benzamide Pricemore >>

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